![molecular formula C21H23N3O4S2 B2996882 N-(4-methoxybenzo[d]thiazol-2-yl)-4-((4-methylpiperidin-1-yl)sulfonyl)benzamide CAS No. 500149-30-4](/img/structure/B2996882.png)
N-(4-methoxybenzo[d]thiazol-2-yl)-4-((4-methylpiperidin-1-yl)sulfonyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-methoxybenzo[d]thiazol-2-yl)-4-((4-methylpiperidin-1-yl)sulfonyl)benzamide is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is known for its ability to interact with certain receptors in the body, leading to various biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of N-(4-methoxybenzo[d]thiazol-2-yl)-4-((4-methylpiperidin-1-yl)sulfonyl)benzamide involves its binding to the dopamine D3 receptor. This binding leads to a cascade of biochemical events that ultimately affect the activity of certain neurons in the brain. Specifically, this compound has been shown to act as a partial agonist of the dopamine D3 receptor, meaning that it activates the receptor to a certain extent but not fully.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being studied, but some potential effects have been identified. For example, this compound has been shown to increase the release of dopamine in certain areas of the brain, which could have implications for reward and motivation. Additionally, this compound has been shown to affect the activity of certain neurons in the prefrontal cortex, which plays a key role in decision-making and impulse control.
Advantages and Limitations for Lab Experiments
One advantage of using N-(4-methoxybenzo[d]thiazol-2-yl)-4-((4-methylpiperidin-1-yl)sulfonyl)benzamide in lab experiments is its specificity for the dopamine D3 receptor. This allows researchers to study the effects of this compound on a specific receptor without affecting other receptors in the brain. However, one limitation of using this compound is its potential for off-target effects, meaning that it could interact with other receptors or molecules in the body and produce unintended effects.
Future Directions
There are several future directions for research on N-(4-methoxybenzo[d]thiazol-2-yl)-4-((4-methylpiperidin-1-yl)sulfonyl)benzamide. One area of focus is its potential use in the treatment of addiction and other psychiatric disorders. By studying the interaction of this compound with the dopamine D3 receptor, researchers hope to develop new treatments that target this receptor and its associated pathways. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound and its potential for use in other areas of scientific research.
Synthesis Methods
The synthesis of N-(4-methoxybenzo[d]thiazol-2-yl)-4-((4-methylpiperidin-1-yl)sulfonyl)benzamide involves a multi-step process that requires advanced chemical knowledge and laboratory skills. The first step involves the preparation of 4-methoxybenzo[d]thiazole-2-amine, which is then reacted with 4-(methylsulfonyl)benzoyl chloride to form the desired product. The synthesis of this compound has been described in detail in several scientific publications, and the purity and identity of the final product can be confirmed using various analytical techniques such as NMR spectroscopy and mass spectrometry.
Scientific Research Applications
N-(4-methoxybenzo[d]thiazol-2-yl)-4-((4-methylpiperidin-1-yl)sulfonyl)benzamide has been studied for its potential use in various scientific research applications. One of the main areas of focus has been its interaction with certain receptors in the brain, particularly the dopamine D3 receptor. This receptor is involved in several important physiological processes, including reward, motivation, and addiction. By studying the interaction of this compound with this receptor, researchers hope to gain a better understanding of the mechanisms underlying these processes.
properties
IUPAC Name |
N-(4-methoxy-1,3-benzothiazol-2-yl)-4-(4-methylpiperidin-1-yl)sulfonylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N3O4S2/c1-14-10-12-24(13-11-14)30(26,27)16-8-6-15(7-9-16)20(25)23-21-22-19-17(28-2)4-3-5-18(19)29-21/h3-9,14H,10-13H2,1-2H3,(H,22,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WFMLJWMWQCIDMK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC4=C(C=CC=C4S3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23N3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
445.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.